2-isopropyl-5-{[2-(2-methoxyphenyl)-1-pyrrolidinyl]carbonyl}-4-methyl-1,3-thiazole

• IUPAC Name: [2-(2-methoxyphenyl)pyrrolidin-1-yl]-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C19H24N2O2S/c1-12(2)18-20-13(3)17(24-18)19(22)21-11-7-9-15(21)14-8-5-6-10-16(14)23-4/h5-6,8,10,12,15H,7,9,11H2,1-4H3
• InChI Key: KZZDYBUGNLOELG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)C)C(=O)N2CCCC2C3=CC=CC=C3OC
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

The compound of interest falls within the domain of complex organic structures that are often studied for their unique properties and potential applications. Its synthesis, molecular structure, chemical reactions, and properties have been explored in various research contexts.

Synthesis Analysis

• Sedlák et al. (2003) investigated the kinetics and mechanism of a transformation reaction involving a compound with a similar structural framework, focusing on the role of different catalytic processes in the transformation (Sedlák, Hanusek, Hejtmánková, & Kašparová, 2003).
• Mahata et al. (2003) discussed the use of a synthon with similar functional groups for the synthesis of various heterocycles, indicating the versatility of such structures in organic synthesis (Mahata, Kumar, Sriram, Ila, & Junjappa, 2003).

Molecular Structure Analysis

• Research by Al‐Refai et al. (2016) on a compound with a related structure highlighted the importance of X-ray crystallography in determining the molecular structure of complex organic compounds (Al‐Refai, Ibrahim, Geyer, Marsch, & Ali, 2016).

Chemical Reactions and Properties

• Dmitriev et al. (2011) explored the recyclization reactions of pyrrole derivatives, providing insight into the dynamic chemical behavior of compounds with related structures (Dmitriev, Silaichev, Slepukhin, & Maslivets, 2011).

Physical Properties Analysis

• The research by Yahiaoui et al. (2019) on a similar thiazole derivative included an extensive analysis of the physical properties using X-ray diffraction and quantum chemical calculations (Yahiaoui, Moliterni, Corriero, Cuocci, Toubal, Chouaih, Djafri, & Hamzaoui, 2019).

Chemical Properties Analysis

• Research by Halim and Ibrahim (2022) included a comprehensive analysis of the chemical properties of a related compound, examining aspects such as spectral analysis, quantum studies, and thermodynamic properties (Halim & Ibrahim, 2022).

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound would be. If it’s intended to be a drug, for example, the mechanism of action would depend on the biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Without more information, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under different conditions, or investigating its safety profile.